Cas no 2228306-17-8 (1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene)

• Product Name: 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene
• CAS No: 2228306-17-8
• MF: C₁₂H₁₁Cl
• MW: 190.668742418289
• CID: 6059099
• PubChem ID: 165741358
• Update Time: 2025-10-18

1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene
• EN300-1980405
• 2228306-17-8

• Inchi： 1S/C12H11Cl/c1-3-12(6-7-12)10-8-9(2)4-5-11(10)13/h1,4-5,8H,6-7H2,2H3
• InChI Key： BZMVYWOXOISOEU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1(C#C)CC1

Computed Properties

• Exact Mass: 190.0549280g/mol
• Monoisotopic Mass: 190.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene

Professional Introduction to 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene (CAS No. 2228306-17-8)

1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene, identified by its CAS number 2228306-17-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl derivatives and exhibits a unique structural configuration that makes it a promising candidate for further exploration in drug development. The presence of both chloro and ethynyl substituents on the benzene ring imparts distinct reactivity, making it a versatile intermediate in synthetic chemistry.

The structural features of 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene include a benzene core substituted with a chloro group at the 1-position, a methyl group at the 4-position, and an ethynylcyclopropyl group at the 2-position. This particular arrangement of functional groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed additions. These reactions are fundamental in constructing more complex molecular architectures, which is crucial for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene has been studied for its potential pharmacological activity. Preliminary studies suggest that it may exhibit properties relevant to anti-inflammatory and anticancer applications. The ethynylcyclopropyl moiety, in particular, has been identified as a key structural element that can interact with biological targets, thereby influencing cellular processes.

The synthesis of 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is critical for introducing the chloro group at the 1-position of the benzene ring, while the subsequent coupling reaction with ethynylcyclopropyl halides ensures the proper placement of the ethynylcyclopropyl group at the 2-position. The final step often involves methylating one of the aromatic positions to achieve the desired substitution pattern.

The reactivity of 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene makes it a valuable intermediate in pharmaceutical synthesis. For instance, it can be used to construct more complex heterocyclic compounds through cyclization reactions or to introduce additional functional groups via further derivatization. These transformations are essential for creating molecules with enhanced biological activity and improved pharmacokinetic properties.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene. Techniques such as transition-metal-catalyzed cross-coupling reactions have significantly improved yields and purity levels, making it more feasible for industrial applications. Additionally, green chemistry principles have been incorporated into synthetic routes to minimize waste and reduce environmental impact.

The pharmacological potential of 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene has been explored through in vitro and in vivo studies. These investigations have highlighted its ability to interact with specific enzymes and receptors involved in disease pathways. For example, studies suggest that it may inhibit certain kinases or modulate inflammatory cytokine production, which could be beneficial in treating conditions such as cancer or autoimmune disorders.

The future direction of research on 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene includes optimizing its synthetic routes for large-scale production and conducting comprehensive toxicological assessments to ensure safety profiles are favorable for therapeutic use. Furthermore, exploring its mechanism of action and identifying potential side effects will be crucial steps before moving into clinical trials.

In conclusion, 1-chloro-2-(1-ethynylcyclopropyl)-4-methylbenzene (CAS No. 2228306-17-8) is a structurally unique compound with significant potential in pharmaceutical research. Its versatile reactivity and promising biological activity make it an attractive candidate for further development into novel therapeutic agents. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to increase, contributing to advancements in drug discovery and development.